5-({[4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole

• Molecular Formula: C24H18FN5O2S
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 5-[[4-(4-fluorophenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-3-(2-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C24H18FN5O2S/c1-31-20-10-6-5-9-19(20)22-26-21(32-29-22)15-33-24-28-27-23(16-7-3-2-4-8-16)30(24)18-13-11-17(25)12-14-18/h2-14H,15H2,1H3
• InChI Key: RXEPWTCTSFJKRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NOC(=N2)CSC3=NN=C(N3C4=CC=C(C=C4)F)C5=CC=CC=C5

Description

5-({[4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole is a complex organic compound that belongs to the class of triazole and oxadiazole derivatives. These compounds are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the triazole ring in its structure contributes to its stability and reactivity, making it a valuable compound in various scientific research fields.

Preparation Methods

The synthesis of 5-({[4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole involves multiple steps. One common method includes the S-alkylation of 4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol with 2-bromo-1-phenylethanone in an alkaline medium, followed by cyclization with 2-methoxybenzoic acid . The reaction conditions typically involve the use of solvents like ethanol or dimethylformamide (DMF) and catalysts such as potassium carbonate.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the triazole ring, where halogen atoms can be replaced by nucleophiles such as amines or thiols.

Scientific Research Applications

5-({[4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant antimicrobial and antifungal activities, making it a potential candidate for developing new antibiotics.

Medicine: Its anticancer properties are being explored for the development of new chemotherapeutic agents.

Industry: It is used in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets. The triazole ring can inhibit the activity of enzymes by binding to their active sites, while the oxadiazole moiety can interact with DNA, leading to the disruption of cellular processes. These interactions result in the inhibition of cell growth and proliferation, making it effective against cancer cells and microbial pathogens .

Comparison with Similar Compounds

Similar compounds include other triazole and oxadiazole derivatives, such as:

• 2-{[5-(2-Fluorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-[3-methyl-3-(2,4,6-trimethylphenyl)cyclobutyl]ethanone
• 4-(4-Fluorophenyl)-2-(4-nitrophenyl)-5-(4-pyridyl)-1H-imidazole

Compared to these compounds, 5-({[4-(4-fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole exhibits unique properties such as higher thermal stability and enhanced biological activity, making it a more versatile and potent compound for various applications .